Cas no 464913-90-4 (N1,N1-Dimethyl-N3-(2-nitrobenzyl)propane-1,3-diamine)

• Product Name: N1,N1-Dimethyl-N3-(2-nitrobenzyl)propane-1,3-diamine
• CAS No: 464913-90-4
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 2644485
• PubChem ID: 28583617
• Update Time: 2025-04-21

N1,N1-Dimethyl-N3-(2-nitrobenzyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 464913-90-4
• N1,N1-Dimethyl-N3-(2-nitrobenzyl)propane-1,3-diamine
• AKOS000258321

• Inchi： 1S/C12H19N3O2/c1-14(2)9-5-8-13-10-11-6-3-4-7-12(11)15(16)17/h3-4,6-7,13H,5,8-10H2,1-2H3
• InChI Key： BUENGHWNRZLXIA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1CNCCCN(C)C)=O

Computed Properties

• Exact Mass: 237.147726857Da
• Monoisotopic Mass: 237.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1Ų